4-{[4-chloro-2-(hydroxymethyl)phenoxy]methyl}benzoic acid

• IUPAC Name: 4-[[4-chloro-2-(hydroxymethyl)phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C15H13ClO4/c16-13-5-6-14(12(7-13)8-17)20-9-10-1-3-11(4-2-10)15(18)19/h1-7,17H,8-9H2,(H,18,19)
• InChI Key: DPANMGKDNBSHMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)Cl)CO)C(=O)O
• Molecular Formula: C15H13ClO4
• Molecular Weight: 292.71 g/mol

Description

4-{[4-chloro-2-(hydroxymethyl)phenoxy]methyl}benzoic acid, commonly known as CHMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

CHMB has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, CHMB has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs. In agriculture, CHMB has been studied for its ability to control plant diseases and pests. In material science, CHMB has been used as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of CHMB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This leads to a decrease in inflammation and tumor growth, as well as the control of plant diseases and pests.
Biochemical and Physiological Effects:
Studies have shown that CHMB can have various biochemical and physiological effects, including the inhibition of COX-2 and iNOS enzymes, the suppression of NF-κB and MAPK signaling pathways, and the induction of apoptosis in cancer cells. In plants, CHMB has been shown to inhibit the growth of fungal pathogens and increase plant resistance to stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHMB is its high purity and stability, which makes it suitable for use in various lab experiments. However, one of the limitations of CHMB is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for CHMB research, including the development of new drugs for the treatment of inflammatory and tumor-related diseases, the improvement of plant disease and pest control, and the synthesis of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of CHMB and its potential applications in various fields.
In conclusion, CHMB is a chemical compound with significant potential in various fields, including medicine, agriculture, and material science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of CHMB and its applications in various fields.

Synthesis Methods

CHMB can be synthesized through a multistep process that involves the reaction of 4-chloro-2-(hydroxymethyl)phenol with benzoyl chloride in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain pure CHMB.